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Compound of Interest

Compound Name: Amino-PEG11-t-butyl ester

Cat. No.: B8250432 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical reagents is paramount. This document provides immediate,

essential safety and logistical information for Amino-PEG11-t-butyl ester, including detailed

operational and disposal plans to foster a secure laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Amino-PEG11-t-butyl ester is
provided below. This information is crucial for safe handling and storage.
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Property Value

CAS Number 2428400-08-0

Molecular Formula C₂₉H₅₉NO₁₃

Molecular Weight 629.78 g/mol

Appearance Colorless or light yellowish viscous liquid.[1]

Purity ≥ 97%

Storage Conditions

Store at ≤ -20°C.[1] Dry, dark, and at 0-4°C for

short term (days to weeks) or -20°C for long

term (months to years).[2]

Solubility
Soluble in DMSO.[2] Methylene chloride,

DMAC.

Stability
Stable for a few weeks during ordinary shipping.

Hygroscopic.

Reactivity

The amino group is reactive with carboxylic

acids, activated NHS esters, and carbonyls

(ketones, aldehydes). The t-butyl protected

carboxyl group can be deprotected under acidic

conditions.[3][4][5][6]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling Amino-
PEG11-t-butyl ester to minimize exposure and ensure personal safety.
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PPE Category Specific Requirements

Hand Protection

Chemically resistant, powder-free gloves (e.g.,

nitrile or neoprene) are required.[7] Always

inspect gloves for integrity before use. For tasks

with a higher risk of splash, consider double

gloving. Change gloves immediately if

contaminated.

Eye and Face Protection

Safety glasses with side shields are mandatory.

[8] In situations where splashing is a significant

risk, a face shield worn over safety glasses is

required.[7][8]

Skin and Body Protection

A laboratory coat must be worn and fully

buttoned.[8] For larger quantities or when there

is a significant risk of splashing, a chemically

resistant apron or gown is recommended.[7][9]

Full-length pants and closed-toe shoes are

required.[8]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of any potential vapors or

aerosols.[10] If a fume hood is not available or if

engineering controls are insufficient, a risk

assessment should be performed to determine if

respiratory protection is necessary.[8]

Operational Plan: Handling and Experimental
Protocol
Adherence to a strict operational protocol is essential for the safe and effective use of Amino-
PEG11-t-butyl ester.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Storage: Immediately transfer the product to a designated, properly labeled storage location.

Store at or below -20°C for long-term stability.[1] The storage area should be dry and

protected from light.[2]

Preparation for Use
Acclimatization: Before opening, allow the container to equilibrate to room temperature to

prevent condensation of moisture, as the compound is hygroscopic.[11]

Inert Atmosphere: Whenever possible, handle the compound under an inert atmosphere

(e.g., nitrogen or argon) to minimize exposure to air and moisture.[11]

Weighing: If weighing is required, perform this task in a chemical fume hood.

Dissolution: When preparing solutions, add the solvent to the reagent slowly. Based on

available data, DMSO is a suitable solvent.[2]

Experimental Workflow Diagram
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Experimental Workflow for Amino-PEG11-t-butyl ester
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Caption: A flowchart illustrating the key stages of handling Amino-PEG11-t-butyl ester from

preparation to cleanup.

Disposal Plan
Proper disposal of Amino-PEG11-t-butyl ester and any associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Unused or expired Amino-PEG11-t-butyl ester, as well as any grossly

contaminated disposable lab supplies (e.g., pipette tips, gloves, weighing paper), should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Amino-PEG11-t-butyl ester and any solvent rinses

should be collected in a separate, sealed, and clearly labeled hazardous liquid waste

container. Do not mix with incompatible waste streams.

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with the full chemical name and

any associated hazards.

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance and to schedule a waste pickup.

Spill and Emergency Procedures
Minor Spills: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or earth). Place the contaminated absorbent into a sealed container for disposal.
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Clean the spill area with an appropriate solvent, and collect the cleaning materials for

disposal.

Major Spills: In the event of a large spill, evacuate the immediate area and alert your

supervisor and the institutional EHS department. Prevent the spill from entering drains or

waterways.

Safe Disposal Workflow Diagram
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Caption: A diagram outlining the procedural steps for the safe disposal of Amino-PEG11-t-
butyl ester waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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